Cas no 1240968-93-7 ([(1-Cyanocyclohexyl)carbamoyl]methyl 1-phenylcyclobutane-1-carboxylate)

• Product Name: [(1-Cyanocyclohexyl)carbamoyl]methyl 1-phenylcyclobutane-1-carboxylate
• CAS No: 1240968-93-7
• MF: C₂₀H₂₄N₂O₃
• MW: 340.416165351868
• CID: 6030795
• PubChem ID: 27097752
• Update Time: 2025-06-14

[(1-Cyanocyclohexyl)carbamoyl]methyl 1-phenylcyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1240968-93-7
• AKOS016893415
• [(1-cyanocyclohexyl)carbamoyl]methyl 1-phenylcyclobutane-1-carboxylate
• Z151963206
• EN300-26686195
• [(1-Cyanocyclohexyl)carbamoyl]methyl 1-phenylcyclobutane-1-carboxylate

• Inchi： 1S/C20H24N2O3/c21-15-19(10-5-2-6-11-19)22-17(23)14-25-18(24)20(12-7-13-20)16-8-3-1-4-9-16/h1,3-4,8-9H,2,5-7,10-14H2,(H,22,23)
• InChI Key： LNNZONMCCNLGPZ-UHFFFAOYSA-N
• SMILES： O(CC(NC1(C#N)CCCCC1)=O)C(C1(C2C=CC=CC=2)CCC1)=O

Computed Properties

• Exact Mass: 340.17869263g/mol
• Monoisotopic Mass: 340.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 79.2Ų

Additional information on [(1-Cyanocyclohexyl)carbamoyl]methyl 1-phenylcyclobutane-1-carboxylate

Comprehensive Overview of [(1-Cyanocyclohexyl)carbamoyl]methyl 1-phenylcyclobutane-1-carboxylate (CAS No. 1240968-93-7)

In the realm of organic chemistry and pharmaceutical research, [(1-Cyanocyclohexyl)carbamoyl]methyl 1-phenylcyclobutane-1-carboxylate (CAS No. 1240968-93-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its cyclobutane and cyanocyclohexyl moieties, is a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules. Its molecular architecture, combining a phenylcyclobutane core with a carbamoyl linkage, offers a versatile scaffold for drug discovery and material science applications.

The growing demand for specialty chemicals in the pharmaceutical industry has propelled the study of compounds like [(1-Cyanocyclohexyl)carbamoyl]methyl 1-phenylcyclobutane-1-carboxylate. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such molecules. Researchers are increasingly leveraging machine learning algorithms to predict the biological activity and synthetic feasibility of complex structures, making this compound a candidate for virtual screening and molecular docking studies.

One of the key features of CAS No. 1240968-93-7 is its potential role in modulating enzyme activity or receptor binding. The presence of both carbamate and nitrile functional groups suggests possible interactions with biological targets, which could be exploited in the development of therapeutic agents. For instance, similar compounds have been investigated for their anti-inflammatory or neuroprotective properties, aligning with current research hotspots in neurological disorders and chronic diseases.

From a synthetic chemistry perspective, the preparation of [(1-Cyanocyclohexyl)carbamoyl]methyl 1-phenylcyclobutane-1-carboxylate involves multi-step reactions, often requiring catalysts and protective groups to achieve high yields. The cyclobutane ring introduces steric constraints, which can influence the compound's reactivity and stability. This aspect is particularly relevant for researchers focusing on ring-strained systems and their applications in medicinal chemistry.

In the context of green chemistry, there is a rising interest in optimizing the synthesis of such compounds to minimize waste and reduce the use of hazardous reagents. Innovations in flow chemistry and microwave-assisted synthesis have shown promise in improving the efficiency of producing complex organic molecules like CAS No. 1240968-93-7. These advancements align with the broader industry shift toward sustainable manufacturing practices.

Another area of exploration is the compound's potential in material science. The rigid cyclobutane framework and aromatic phenyl group could contribute to the development of high-performance polymers or liquid crystals. Such applications are increasingly relevant in fields like optoelectronics and nanotechnology, where tailored molecular structures are critical for achieving desired properties.

For researchers and industry professionals, understanding the spectroscopic data (e.g., NMR, IR, and MS) of [(1-Cyanocyclohexyl)carbamoyl]methyl 1-phenylcyclobutane-1-carboxylate is essential for quality control and structural verification. Publicly available databases and open-access journals have become invaluable resources for sharing such data, fostering collaboration and accelerating innovation.

In summary, [(1-Cyanocyclohexyl)carbamoyl]methyl 1-phenylcyclobutane-1-carboxylate (CAS No. 1240968-93-7) represents a fascinating case study in modern chemistry. Its structural complexity, combined with its potential applications in drug discovery, material science, and sustainable synthesis, makes it a compound worth watching. As research continues to evolve, this molecule may unlock new possibilities in science and technology.